Cas no 133511-37-2 (2-(1S)-1-aminoethylphenol)

2-(1S)-1-aminoethylphenol structure
2-(1S)-1-aminoethylphenol structure
Product Name:2-(1S)-1-aminoethylphenol
CAS No:133511-37-2
MF:C8H11NO
MW:137.179042100906
MDL:MFCD06761854
CID:135783
PubChem ID:11137226
Update Time:2024-11-02

2-(1S)-1-aminoethylphenol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(1-Aminoethyl)phenol
    • (S)-1-(2-Hydroxyphenyl)ethylamine
    • PHENOL, 2-[(1S)-1-AMINOETHYL]-
    • 2-(1,1-Dioxidothiomorpholino)-3-phenylpropanoic acid
    • 2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-3-phenylpropanoic acid
    • 2-[(1S)-1-aminoethyl]phenol
    • AC1MCBY2
    • ANW-55873
    • CTK8B7005
    • HMS2634I04
    • 2-[(1S)-1-aMinoethyl]-
    • MFCD06761854
    • 133511-37-2
    • AKOS017364256
    • 2-[(S)-1-Aminoethyl]phenol
    • SCHEMBL7677412
    • BS-53192
    • CS-0004264
    • (S)-2-(1-Amino-ethyl)-phenol
    • EN300-344483
    • Phenol,2-[(1S)-1-aminoethyl]-
    • 2-(1S)-1-aminoethylphenol
    • G74158
    • MDL: MFCD06761854
    • Inchi: 1S/C8H11NO/c1-6(9)7-4-2-3-5-8(7)10/h2-6,10H,9H2,1H3/t6-/m0/s1
    • InChI Key: ZWKWKJWRIYGQFD-LURJTMIESA-N
    • SMILES: OC1C=CC=CC=1[C@H](C)N

Computed Properties

  • Exact Mass: 137.08413
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25

2-(1S)-1-aminoethylphenol Pricemore >>

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